Cas no 61439-96-1 (1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-)

• Product Name: 1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-
• CAS No: 61439-96-1
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 479389
• PubChem ID: 71395896
• Update Time: 2025-04-19

1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-
• 2-(3-oxo-1-propyl-1,2-dihydroinden-5-yl)acetic acid
• 61439-96-1
• (3-Oxo-1-propyl-2,3-dihydro-1H-inden-5-yl)acetic acid
• DTXSID00817493

• Inchi： 1S/C14H16O3/c1-2-3-10-8-13(15)12-6-9(7-14(16)17)4-5-11(10)12/h4-6,10H,2-3,7-8H2,1H3,(H,16,17)
• InChI Key： JRVHNYZZMOSGTB-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(CC(=O)O)C=CC=2C(CCC)C1

Computed Properties

• Exact Mass: 232.10998
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37